Cas no 1220219-59-9 (3-Cyano-5-methylphenylboronic acid pinacol ester)

3-Cyano-5-methylphenylboronic acid pinacol ester structure

1220219-59-9 structure

Product Name:3-Cyano-5-methylphenylboronic acid pinacol ester

CAS No:1220219-59-9

Molecular Formula:C₁₄H₁₈BNO₂

Molecular Weight:243.1092

MDL:MFCD18383798

CID:1026966

PubChem ID:59535126

3-Cyano-5-methylphenylboronic acid pinacol ester Properties

Names and Identifiers

- 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 3-Cyano-5-methylphenylboronic acid pinacol ester
- 3-Methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzonitrile
- 3-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
- ICOWRQHPEDTPCR-UHFFFAOYSA-N
- FCH2800921
- EBD2220179
- OR361035
- AX8211370
- AB0067173
- ST24028588
- Z3998
- (3-CYANO-5-METHYLPHENYL)BORONIC ACID PINACO
- MFCD18383798
- EN300-6473550
- Z1443924438
- A891237
- 3-METHYL-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
- SY108371
- DS-14254
- Benzonitrile, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- SCHEMBL12327387
- 3-Methyl-5-(4 pound not4 pound not5 pound not5-tetramethyl[1 pound not3 pound not2]dioxaborolan-2-yl)benzonitrile
- DTXSID90732323
- 1220219-59-9
- (3-CYANO-5-METHYLPHENYL)BORONIC ACID PINACOL ESTER
- CS-W021964
- DB-094330
- AKOS016006007
- +Expand
- MDL： MFCD18383798
- InChIKey： ICOWRQHPEDTPCR-UHFFFAOYSA-N
- Inchi： 1S/C14H18BNO2/c1-10-6-11(9-16)8-12(7-10)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
- SMILES： O1B(C2C([H])=C(C#N)C([H])=C(C([H])([H])[H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 243.14300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 243.1430590g/mol
Heavy Atom Count: 18
Complexity: 355
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 42.2

Experimental Properties

LogP: 2.16588
PSA: 42.25000

3-Cyano-5-methylphenylboronic acid pinacol ester Security Information

3-Cyano-5-methylphenylboronic acid pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyano-5-methylphenylboronic acid pinacol ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00173Q-100mg	Benzonitrile, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	1220219-59-9	95%	100mg	$20.00
A2B Chem LLC	AA55062-100mg	3-Cyano-5-methylphenylboronic acid pinacol ester	1220219-59-9	95%	100mg	$19.00
Aaron	AR0017C2-50mg	Benzonitrile, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	1220219-59-9	97%	50mg	$21.00
abcr	AB438259-250 mg	3-Methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzonitrile; .	1220219-59-9		250MG	€154.90	2023-07-18
Ambeed	A183857-100mg	3-Methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzonitrile	1220219-59-9	95%	100mg	$25.0	2024-05-30
Apollo Scientific	OR361035-250mg	3-Cyano-5-methylphenylboronic acid, pinacol ester	1220219-59-9	95+%	250mg	£69.00	2023-09-01
Chemenu	CM131202-250mg	3-Methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzonitrile	1220219-59-9	95%	250mg	$66	2021-08-05
Crysdot LLC	CD12171268-5g	3-Methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzonitrile	1220219-59-9	95+%	5g	$629	2024-07-23
Enamine	EN300-6473550-0.05g	3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1220219-59-9	95%	0.05g	$39.0
eNovation Chemicals LLC	D746146-1g	Benzonitrile, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	1220219-59-9	97%	1g	$250	2022-09-02

3-Cyano-5-methylphenylboronic acid pinacol ester Suppliers

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:1220219-59-9)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1220219-59-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-Cyano-5-methylphenylboronic acid pinacol ester Related Literature

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Joshua E. Bostwick,Curt J. Zanelotti,Deyang Yu,Nicholas F. Pietra,Teague A. Williams,Louis A. Madsen J. Mater. Chem. C, 2022,10, 947-957
3. Synergetic functional properties of two-component single amino acid-based hydrogels†

Galit Fichman,Tom Guterman,Lihi Adler-Abramovich CrystEngComm, 2015,17, 8105-8112
4. Correction: Mono- and tri-ester hydrogenolysis using tandem catalysis. Scope and mechanism

Tracy L. Lohr,Zhi Li,Rajeev S. Assary,Tobin J. Marks Energy Environ. Sci., 2017,10, 2042-2042
5. Synthesis of pyrimidine-cored host materials bearing phenylcarbazole for efficient yellow phosphorescent devices: effect of linkage position†

Hong-Gu Jang,Wook Song,Jun Yeob Lee,Seok-Ho Hwang RSC Adv., 2015,5, 17030-17033
6. Ammonia dynamics in magnesium ammine from DFT and neutron scattering

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7. A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†

Gurpreet Singh,Manoj Kumar,Kamaldeep Sharma,Vandana Bhalla Green Chem., 2016,18, 3278-3285
8. Catalytic asymmetric synthesis of 5-membered alicyclic α-quaternary β-amino acids via [3 + 2]-photocycloaddition of α-substituted acrylates†

Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747
9. Three-dimensional crimped biodegradable poly(lactic acid) fibers prepared via melt spinning and controlled structural reorganization

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10. CTAB-triggered Ag aggregates for reproducible SERS analysis of urinary polycyclic aromatic hydrocarbon metabolites†

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:1220219-59-9)3-Cyano-5-methylphenylboronic acid pinacol ester

Purity:99%

Quantity:5g

Price($):493.0